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Compound of Interest

Compound Name:
(R)-3-Amino-3-(6-methoxypyridin-

3-yl)propanoic acid

CAS No.: 712321-46-5

Cat. No.: B112930

Get Quote

In contemporary medicinal chemistry, the use of non-natural or "unusual" amino acids has

become a cornerstone of rational drug design.[1] These molecular scaffolds offer a unique

combination of features: a chiral center, readily functionalizable amine and carboxylic acid

groups, and diverse side chains that can be tailored for specific biological targets. This three-

dimensional complexity makes them invaluable as starting materials for complex syntheses

and as integral components of peptidomimetic drugs.[1]

(R)-3-Amino-3-(6-methoxypyridin-3-yl)propanoic acid is a prime example of such a strategic

building block. Its structure, featuring a chiral β-amino acid backbone and a methoxypyridine

moiety, makes it a valuable intermediate for creating enantiomerically pure drugs, particularly

those targeting neurological and psychiatric disorders.[2] The precise stereochemistry at the C3

position, the (R)-configuration, is often critical for ensuring high efficacy and a favorable safety

profile in the final active pharmaceutical ingredient (API).

While the specific historical discovery of this particular molecule is not extensively documented

in seminal publications, its emergence is intrinsically linked to the broader evolution of synthetic

methodologies for chiral amines and the demand for novel building blocks in drug discovery
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programs throughout the pharmaceutical industry.[3] Its true significance is best understood

through the lens of a case study involving a structurally related and commercially successful

drug.

A Case Study in Context: The Discovery of
Sitagliptin and the Rise of Chiral β-Amino Acid
Intermediates
The development of the anti-diabetic drug Sitagliptin (Januvia®) by Merck represents a

landmark achievement in modern drug discovery and highlights the pivotal role of chiral β-

amino acid intermediates.[4][5] Sitagliptin is a potent and selective inhibitor of the dipeptidyl

peptidase-4 (DPP-4) enzyme, which plays a crucial role in glucose homeostasis.[4][6]

The core of the Sitagliptin molecule is a chiral β-amino acid, specifically (R)-3-amino-4-(2,4,5-

trifluorophenyl)butanoic acid. The journey to its efficient, large-scale synthesis spurred

significant innovation in asymmetric catalysis. Initially, Merck developed a first-generation

chemical synthesis involving the asymmetric hydrogenation of an enamine intermediate using a

rhodium-based catalyst.[6] While successful, the quest for a more efficient and sustainable

process led to a groundbreaking second-generation synthesis.

This advanced process utilizes a transaminase enzyme, which stereoselectively converts a

prochiral ketone precursor into the desired chiral amine with exceptional enantiomeric purity.[6]

This biocatalytic approach not only proved to be more cost-effective and environmentally

friendly but also set a new standard for the industrial production of chiral amines. The principles

and technologies developed for the Sitagliptin intermediate are directly applicable to the

synthesis of other valuable building blocks, including (R)-3-Amino-3-(6-methoxypyridin-3-
yl)propanoic acid.

Synthetic Strategies for Enantiomerically Pure (R)-β-
Amino Acids
The synthesis of enantiomerically pure β-amino acids like (R)-3-Amino-3-(6-methoxypyridin-
3-yl)propanoic acid is a key challenge that has been addressed through several innovative

strategies. The choice of method often depends on factors such as scale, cost, and

environmental impact.
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Asymmetric Chemical Synthesis
Traditional chemical methods have been refined to produce high enantiomeric excess. A

common strategy involves the asymmetric reduction of a β-enamino ester or the hydrogenation

of a β-keto ester followed by stereospecific amination.

A representative chemical synthesis pathway is outlined below. This approach often relies on

chiral metal catalysts to induce stereoselectivity.
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β-Ketoester Precursor
(e.g., Ethyl 3-(6-methoxypyridin-3-yl)-3-oxopropanoate)

Asymmetric Hydrogenation
(Chiral Ru or Rh catalyst, H₂)

High pressure

Chiral β-Hydroxy Ester

Activation of Hydroxyl Group
(e.g., Mesylation)

Stereoinvertive Amination
(e.g., Azide displacement, then reduction)

SN2 reaction

Hydrolysis

(R)-3-Amino-3-(6-methoxypyridin-3-yl)propanoic acid
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Caption: General Asymmetric Chemical Synthesis Route.
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This multi-step process, while effective, often requires expensive and toxic heavy metal

catalysts, high pressures, and rigorous purification to remove impurities and ensure high

enantiomeric purity.

Biocatalysis: The Enzymatic Approach
The limitations of chemical synthesis have driven the adoption of biocatalysis, which utilizes

enzymes to perform chemical transformations with unparalleled selectivity and under mild,

environmentally benign conditions.[7] For the synthesis of chiral amines, transaminase (TA)

enzymes are particularly powerful.[6]

Transaminases catalyze the transfer of an amino group from a donor molecule (like

isopropylamine or benzylamine) to a ketone acceptor, creating a chiral amine.[6] This one-step

conversion from a prochiral ketone to a highly enantiopure amine is a significant advantage

over many chemical routes.

To overcome equilibrium limitations and potential product inhibition, a multi-enzyme cascade

system can be employed. This approach, pioneered for the Sitagliptin intermediate, represents

the state-of-the-art in biocatalytic amine synthesis.[6]
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Biocatalytic Cascade

Prochiral β-Ketoester (Substrate)

Transaminase (TA)
(R)-selective

Amine Donor (e.g., Benzylamine)

Chiral β-Amino Ester (Product)

Ketone Byproduct (e.g., Benzaldehyde)

Aldehyde Reductase (AHR)

Inactive Alcohol Byproduct

NAD⁺

Formate Dehydrogenase (FDH)

CO₂

NADH

Formate

Click to download full resolution via product page

Caption: Multi-Enzyme Cascade for Chiral Amine Synthesis.

In this elegant system:

An (R)-selective Transaminase (TA) converts the β-ketoester substrate into the desired (R)-

β-amino ester.

The benzaldehyde byproduct, which can inhibit the TA, is immediately reduced to the less

inhibitory benzyl alcohol by an Aldehyde Reductase (AHR).

This reduction consumes the cofactor NADH. A Formate Dehydrogenase (FDH) enzyme

regenerates NADH from NAD⁺ using formate as a cheap sacrificial substrate, driving the

entire system towards the product.
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Detailed Experimental Protocol: Enzymatic
Synthesis
The following protocol is a representative, generalized procedure for the synthesis of an (R)-β-

amino ester intermediate using a whole-cell biocatalyst system co-expressing the necessary

enzymes.

Objective: To synthesize Ethyl (R)-3-amino-3-(6-methoxypyridin-3-yl)propanoate from its

corresponding β-ketoester.

Materials:

Phosphate buffer (100 mM, pH 8.0)

Ethyl 3-(6-methoxypyridin-3-yl)-3-oxopropanoate (Substrate)

Benzylamine (Amine Donor)

Glucose (for cofactor regeneration in whole cells)

Whole-cell biocatalyst (E. coli expressing (R)-transaminase, aldehyde reductase, and

necessary dehydrogenases)

Ethyl acetate (for extraction)

Brine solution

Anhydrous sodium sulfate

Protocol:

Reaction Setup: In a temperature-controlled vessel, prepare a solution of 100 mM phosphate

buffer (pH 8.0).

Biocatalyst Addition: Suspend the whole-cell biocatalyst in the buffer to a final concentration

of 50-100 g/L.
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Reagent Addition: Add glucose to a concentration of 50 mM. Add the amine donor,

benzylamine, to a concentration of 150 mM.

Substrate Feed: Begin feeding the β-ketoester substrate (dissolved in a minimal amount of a

water-miscible co-solvent if necessary) into the reactor at a controlled rate to maintain a

concentration of 50-100 mM. Monitor the reaction progress by HPLC.

Causality Note: A controlled feed of the substrate prevents potential substrate inhibition of

the enzymes and allows the cascade to efficiently process the material, maximizing

conversion.

Reaction Conditions: Maintain the reaction at 30-35 °C with gentle agitation for 12-24 hours.

The pH should be maintained at 8.0.

Workup: Upon reaction completion (as determined by HPLC), centrifuge the mixture to

remove the cells.

Extraction: Extract the supernatant with ethyl acetate (3x volumes).

Self-Validation: The partitioning of the product into the organic layer while salts and other

polar components remain in the aqueous phase is a critical purification step.

Washing: Wash the combined organic layers with brine to remove residual water and water-

soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude ethyl (R)-3-amino-3-(6-

methoxypyridin-3-yl)propanoate.

Final Hydrolysis: The resulting amino ester can be hydrolyzed to the final propanoic acid

product using standard aqueous acid or base conditions, followed by neutralization to the

isoelectric point to precipitate the zwitterionic product.

Data Summary and Comparison
Table 1: Physicochemical Properties of (R)-3-Amino-3-(6-methoxypyridin-3-yl)propanoic
acid
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Property Value Source

CAS Number 712321-46-5 [2]

Molecular Formula C₉H₁₂N₂O₃ [2]

Molecular Weight 196.20 g/mol [2]

Appearance White to off-white solid N/A

Storage 2-8°C, dry, airtight [2]

Table 2: Comparison of Synthetic Routes

Parameter
Asymmetric Chemical
Synthesis

Enzymatic Synthesis
(Cascade)

Stereoselectivity Good to Excellent (>95% ee) Excellent (>99.5% ee)

Reaction Conditions
High pressure, variable

temperatures
Mild (30-40°C, 1 atm)

Catalyst Heavy metals (Rh, Ru)
Renewable, biodegradable

enzymes

Environmental Impact Higher (metal waste, solvents) Lower (aqueous medium)

Process Safety
High pressure H₂, hazardous

reagents
Generally safer

Cost-Effectiveness High catalyst cost Potentially lower at scale

Conclusion and Future Perspectives
(R)-3-Amino-3-(6-methoxypyridin-3-yl)propanoic acid stands as a testament to the enabling

power of advanced synthetic chemistry in modern drug discovery. While its full potential is still

being explored in various research programs, its value as a chiral building block is clear. The

evolution of its synthesis, mirroring the path of the famed Sitagliptin intermediate, from complex

chemical routes to elegant and sustainable biocatalytic cascades, showcases a paradigm shift

in pharmaceutical manufacturing.
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As the industry continues to demand more complex and specific drug molecules, the need for

enantiomerically pure building blocks like this one will only grow. Future research will likely

focus on expanding the toolbox of enzymes to create an even wider array of chiral amino acids

and on integrating these biocatalytic steps into streamlined, continuous manufacturing

processes. The principles and protocols outlined in this guide provide a solid foundation for

professionals engaged in this exciting and impactful field.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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